Cas no 10066-72-5 (Ethanaminium,2,2'-[(2,4-diphenyl-1,3-cyclobutanediyl)bis(carbonyloxy)]bis[N,N-diethyl-N-methyl-,diiodide, (1a,2a,3b,4b)- (9CI))

• Product name: Ethanaminium,2,2'-[(2,4-diphenyl-1,3-cyclobutanediyl)bis(carbonyloxy)]bis[N,N-diethyl-N-methyl-,diiodide, (1a,2a,3b,4b)- (9CI)
• CAS No: 10066-72-5
• MF: C₃₂H₄₈N₂O₄+₂^.₂[I-]
• MW: 778.542520000001
• CID: 164187
• PubChem ID: 24888

Ethanaminium,2,2'-[(2,4-diphenyl-1,3-cyclobutanediyl)bis(carbonyloxy)]bis[N,N-diethyl-N-methyl-,diiodide, (1a,2a,3b,4b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2,2'-[(2,4-diphenyl-1,3-cyclobutanediyl)bis(carbonyloxy)]bis[N,N-diethyl-N-methyl-,diiodide, (1a,2a,3b,4b)- (9CI)
• 2-[3-[2-[diethyl(methyl)azaniumyl]ethoxycarbonyl]-2,4-diphenylcyclobutanecarbonyl]oxyethyl-diethyl-methylazanium,diiodide
• Ethanaminium,2,2'-[(2,4-diphenyl-1,3-cyclobutanediyl)bis(carbonyloxy)]bis[N,N-diethyl-N-methyl-,diiodide, (1a,2a,3b,4b)- (9CI
• 10066-72-5
• Ammonium, diethyl(2-hydroxyethyl)methyl-, iodide, ester with (cis-1,2,trans-1,3,trans-1,4)-2,4-diphenyl-1,3-cyclobutanedicarboxylic acid (2:1)
• DTXSID70905659
• N,N'-[(2,4-Diphenylcyclobutane-1,3-diyl)bis(carbonyloxyethane-2,1-diyl)]bis(N-ethyl-N-methylethan-1-aminium) diiodide

• Inchi： InChI=1S/C32H48N2O4.2HI/c1-7-33(5,8-2)21-23-37-31(35)29-27(25-17-13-11-14-18-25)30(28(29)26-19-15-12-16-20-26)32(36)38-24-22-34(6,9-3)10-4;;/h11-20,27-30H,7-10,21-24H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： VSFHPDMZQSQFES-UHFFFAOYSA-L
• SMILES： [I-].[I-].CC[N+](CCOC(C1C(C2C=CC=CC=2)C(C(OCC[N+](CC)(C)CC)=O)C1C1C=CC=CC=1)=O)(C)CC

Computed Properties

• Exact Mass: 729.7938
• Monoisotopic Mass: 778.170344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 16
• Complexity: 662
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 52.6
• LogP: -1.13280